Cas no 87932-34-1 (2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate)

P-hydroxyphenyl anisate is the main active ingredient of notopterygium radix

2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate structure

87932-34-1 structure

Product Name:2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate

CAS No:87932-34-1

Molecular Formula:C₁₆H₁₆O₄

Molecular Weight:272.295845031738

MDL:MFCD28964243

CID:650602

PubChem ID:14704104

2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate Properties

Names and Identifiers

- Hydroxyphenethylanisate, 4-
- 2-(4-hydroxyphenyl)ethyl 4-methoxybenzoate
- HMS2227C12
- p-hydroxyphenethyl anisate
- 2-（4-hydroxyphenyl）ethyl -methoxybenzoate
- 4-Hydroxyphenethyl 4-methoxybenzoate
- MLS000574897
- 4-methoxybenzoic acid 2-(4-hydroxyphenyl)ethyl ester
- SMR000156229
- 4-Hydroxyphenethylanisate
- p-Hydroxyphenethylanistate
- p-Hydroxy-phenethylanisate
- BDBM69035
- cid_14704104
- HMS3334C21
- Q27199214
- Benzoic acid, 4-methoxy-, 2-(4-hydroxyphen
- Hydroxyphenethylanisate
- 2-(4-Hydroxyphenyl)ethyl-methoxybenzoate
- Benzoic acid, 4-methoxy-, 2-(4-hydroxyphenyl)ethyl ester
- Z
- 2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate (ACI)
- FT-0775884
- 87932-34-1
- 4-Hydroxyphenethyl4-methoxybenzoate
- DTXSID70563192
- CHEBI:116332
- CHEMBL1078244
- AKOS030530371
- HY-N2269
- CS-0019598
- 4-Hydroxyphenethyl anisate
- TS-10118
- DB-181331
- DTXCID00513968
- MDL： MFCD28964243
- InChIKey： DSMAYKYXHOGICG-UHFFFAOYSA-N
- Inchi： 1S/C16H16O4/c1-19-15-8-4-13(5-9-15)16(18)20-11-10-12-2-6-14(17)7-3-12/h2-9,17H,10-11H2,1H3
- SMILES： O=C(C1C=CC(OC)=CC=1)OCCC1C=CC(O)=CC=1

Computed Properties

Exact Mass: 272.104859g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 272.104859g/mol
Monoisotopic Mass: 272.104859g/mol
Topological Polar Surface Area: 55.8Å²
Heavy Atom Count: 20
Complexity: 289
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 272.29

Experimental Properties

LogP: 2.80030
PSA: 55.76000
Solubility: Almost insoluble (0.074 g/l) (25 º C),
Color/Form: Powder
Density: 1.199±0.06 g/cm3 (20 ºC 760 Torr),

2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008CGH-5mg	Benzoic acid, 4-methoxy-, 2-(4-hydroxyphenyl)ethyl ester	87932-34-1	98%	5mg	$89.00	2024-04-20
A2B Chem LLC	AD88593-5mg	4-Hydroxyphenethyl 4-methoxybenzoate	87932-34-1	98% by HPLC	5mg	$405.00	2024-04-19
Aaron	AR008COT-5mg	Benzoic acid, 4-methoxy-, 2-(4-hydroxyphenyl)ethyl ester	87932-34-1	98%	5mg	$95.00	2025-02-11
Ambeed	A261758-5mg	4-Hydroxyphenethyl 4-methoxybenzoate	87932-34-1	98%	5mg	$89.0	2024-04-16
ChemFaces	CFN96586-20 mg	p-Hydroxyphenethyl anisate	87932-34-1	>=98%	20mg	$118	2022-10-09
Chengdu Biopurify Phytochemicals Ltd	BP3197-5mg	Hydroxyphenethylanisate, 4-	87932-34-1	98%	5mg	$150	2023-09-20
Crysdot LLC	CD12020144-10mg	4-Hydroxyphenethyl 4-methoxybenzoate	87932-34-1	97%	10mg	$280
eNovation Chemicals LLC	D660212-20mg	4-Hydroxyphenethylanisate	87932-34-1	98% (HPLC)	20mg	$215	2022-10-11
MedChemExpress	HY-N2269-1mg	p-Hydroxyphenethyl anisate	87932-34-1		1mg	￥420	2024-07-20
TargetMol Chemicals	TN1275-5 mg	p-Hydroxyphenethyl anisate	87932-34-1	98%	5mg	￥ 950

2-(4-Hydroxyphenyl)ethyl 4-methoxybenzoate Synthesis

Synthetic Circuit 1

408363-50-8

87932-34-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404

Synthetic Circuit 2

61439-59-6

87932-34-1

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Benzene
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404

Synthetic Circuit 3

100-09-4

87932-34-1

Reaction Conditions

1.1 Reagents: Thionyl chloride
2.1 Reagents: Pyridine Solvents: Benzene
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404

Synthetic Circuit 4

68641-16-7

87932-34-1

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: 1,4-Dioxane
2.1 Reagents: Pyridine Solvents: Benzene
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404

Synthetic Circuit 5

14199-15-6

87932-34-1

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol
2.1 Reagents: Sodium borohydride Solvents: 1,4-Dioxane
3.1 Reagents: Pyridine Solvents: Benzene
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404

Synthetic Circuit 6

99-96-7

87932-34-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water
2.1 Reagents: Thionyl chloride
3.1 Reagents: Pyridine Solvents: Benzene
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol

Reference

Synthesis of 4-hydroxyphenylethyl anisate existing as an effective component in Notopterygium incisium Ting

Zhan, Wan-chu; et al, Beijing Ligong Daxue Xuebao, 2001, 21(3), 401-404